Cas no 942433-35-4 (N-(4-tert-butylbenzyl)acetamide)

N-(4-tert-butylbenzyl)acetamide is a specialized organic compound featuring an acetamide group linked to a 4-tert-butylbenzyl moiety. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical research. The tert-butyl group enhances steric hindrance and lipophilicity, which can influence solubility and reactivity in targeted applications. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage. As a building block, it is particularly useful in the development of bioactive molecules or functional materials, offering researchers a versatile intermediate for further derivatization.

N-(4-tert-butylbenzyl)acetamide structure

942433-35-4 structure

Product Name:N-(4-tert-butylbenzyl)acetamide

CAS No:942433-35-4

MF:C₁₃H₁₉NO

MW:205.296063661575

CID:5534487

Update Time:2025-11-06

N-(4-tert-butylbenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-tert-butylbenzyl)acetamide
- Inchi： 1S/C13H19NO/c1-10(15)14-9-11-5-7-12(8-6-11)13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15)
- InChI Key： DFENQURRLUFKQL-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=C(C(C)(C)C)C=C1)(=O)C

N-(4-tert-butylbenzyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1140298-1g	N-(4-(tert-Butyl)benzyl)acetamide	942433-35-4	98%	1g	￥7591.00	2024-04-24

N-(4-tert-butylbenzyl)acetamide Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846

Additional information on N-(4-tert-butylbenzyl)acetamide

Professional Introduction to N-(4-tert-butylbenzyl)acetamide (CAS No. 942433-35-4)

N-(4-tert-butylbenzyl)acetamide, a compound with the chemical identifier CAS No. 942433-35-4, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in various scientific domains.

The molecular structure of N-(4-tert-butylbenzyl)acetamide consists of a benzyl group substituted with a tert-butyl group at the para position, linked to an acetamide moiety. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further exploration in drug design and development. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is a crucial factor in determining its bioavailability and interaction with biological targets.

In recent years, there has been a growing interest in exploring novel derivatives of acetamide-based compounds due to their diverse pharmacological activities. N-(4-tert-butylbenzyl)acetamide has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of N-(4-tert-butylbenzyl)acetamide is its versatility in chemical modifications. Researchers have leveraged its scaffold to develop new analogs with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that derivatives of this compound can exhibit potent activity against various biological pathways, including those involved in inflammation and pain management.

The synthesis of N-(4-tert-butylbenzyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methodologies highlight the compound's significance in modern synthetic chemistry.

From a pharmaceutical perspective, the exploration of N-(4-tert-butylbenzyl)acetamide has opened new avenues for drug discovery. Its ability to interact with biological targets in a selective manner makes it an attractive lead compound for developing novel therapeutics. Preclinical studies have begun to uncover its potential applications in treating conditions such as neurodegenerative disorders and chronic inflammatory diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of N-(4-tert-butylbenzyl)acetamide at the molecular level. These tools have enabled researchers to predict binding affinities, optimize drug-like properties, and design more effective derivatives. The integration of experimental data with computational insights has accelerated the pace of discovery in this field.

In conclusion, N-(4-tert-butylbenzyl)acetamide (CAS No. 942433-35-4) represents a significant advancement in chemical research with potential implications for drug development and therapeutic innovation. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.